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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969

Technical Data Sheet: 2-
(Diisopropylamino)ethanol

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of 2-(Diisopropylamino)ethanol,
summarizing its core physicochemical properties.

Chemical Identity and Structure

2-(Diisopropylamino)ethanol, also known as N,N-Diisopropylethanolamine, is an amino
alcohol that contains both a tertiary amine and a primary alcohol functional group. This
bifunctionality makes it a versatile intermediate in organic synthesis.

2-(Diisopropylamino)ethanol

Molecular Formula: CBH19NO Molecular Weight: 145.24 g/mol CAS Number: 96-80-0
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Caption: Key identifiers for 2-(Diisopropylamino)ethanol.

Physicochemical Properties

The following table summarizes the key quantitative data for 2-(Diisopropylamino)ethanol.

Property Value References
Molecular Formula CsH1oaNO [1112][3]
Molecular Weight 145.24 g/mol [11[3]
Appearance Colorless liquid [2][31[4]
Density 0.826 g/mL at 25 °C [2][5]

Boiling Point 187-192 °C [2][5]

Melting Point -39 °C [2][5]

Flash Point 175 °F /79 °C [2][3]
Solubility Slightly soluble in water. C1EI6]

Soluble in chloroform.

Vapor Pressure

<1 mmHg (20 °C)

[2]

Refractive Index

n20/D 1.442

[2]

CAS Registry Number

96-80-0

[1]

Applications in Research and Development

2-(Diisopropylamino)ethanol serves as a versatile building block in organic synthesis due to

its dual functional groups.[6] It is utilized as a precursor in the production of various organic

compounds, including pharmaceuticals and agrochemicals.[3] Its basic nature also allows it to

function as a catalyst or base in certain chemical reactions.[3] Notably, it is used in the

preparation method for Fluvardiol, catalyzed by carbonyl reductase.[5] It is also identified as an
intermediate in the synthesis of VX and NX nerve agents.[4]

Safety and Handling
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2-(Diisopropylamino)ethanol is considered a hazardous compound.[3] It is harmful if
swallowed, inhaled, or absorbed through the skin and can cause severe skin burns and eye
damage.[3] The substance is a combustible liquid.[3] Proper safety precautions, including the
use of personal protective equipment such as suitable clothing, gloves, and eye/face
protection, are essential during handling.[2] It is incompatible with acids and strong oxidizing
agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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